Cas no 29331-39-3 (Cholesterylcarbonate)

• Product Name: Cholesterylcarbonate
• CAS No: 29331-39-3
• MF: C₅₅H₉₀O₃
• MW: 799.301317691803
• CID: 53467
• PubChem ID: 122503
• Update Time: 2025-04-18

Cholesterylcarbonate Chemical and Physical Properties

Names and Identifiers

• Cholesteryl carbonate
• Cholest-5-en-3beta-yl carbonate (2:1)
• Bis[10,13-dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] carbonate
• DI-(5-CHOLESTEN-3B-OL) 3,3'-CARBONATE
• dicholest-5-en-3-yl carbonate
• dicholesteryl carbonate
• Dicholesteryl-carbonat
• Kohlensaeure-dicholesterylester
• Cholest-5-en-3-ol (3b)-, carbonate (2:1)
• DI-(5-CHOLESTEN-3BETA-OL)3,3-CARBONATE
• DTXSID10951892
• 29331-39-3
• Cholest-5-en-3-ol (3beta)-, carbonate (2:1)
• [(3R,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]
• Cholest-5-en-3-ol (3.beta.)-, carbonate (2:1)
• Cholesterylcarbonate

• Inchi： 1S/C55H90O3/c1-35(2)13-11-15-37(5)45-21-23-47-43-19-17-39-33-41(25-29-52(39,7)49(43)27-31-54(45,47)9)57-51(56)58-42-26-30-53(8)40(34-42)18-20-44-48-24-22-46(38(6)16-12-14-36(3)4)55(48,10)32-28-50(44)53/h17-18,35-38,41-50H,11-16,19-34H2,1-10H3
• InChI Key： JWXLCQHWBFHMOI-UHFFFAOYSA-N
• SMILES： O(C(=O)OC1CCC2(C)C(C1)=CCC1C2CCC2(C)C(C(C)CCCC(C)C)CCC21)C1CCC2(C)C(C1)=CCC1C2CCC2(C)C(C(C)CCCC(C)C)CCC21

Computed Properties

• Exact Mass: 798.68900
• Monoisotopic Mass: 798.689
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 58
• Rotatable Bond Count: 14
• Complexity: 1410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 16
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• XLogP3: 18.5

Experimental Properties

• Density: 1.03
• Boiling Point: 784.3 °C at 760 mmHg
• Flash Point: 160.5 °C
• Refractive Index: 1.539
• PSA: 35.53000
• LogP: 15.95960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives